![molecular formula C19H31Cl2N B6172880 N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexan-1-amine hydrochloride CAS No. 2731008-25-4](/img/no-structure.png)
N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexan-1-amine hydrochloride
Overview
Description
N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexan-1-amine hydrochloride is a useful research compound. Its molecular formula is C19H31Cl2N and its molecular weight is 344.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexan-1-amine hydrochloride involves the reaction of 3-chloro-5-methylbenzyl chloride with 4-(2-methylbutan-2-yl)cyclohexanone to form the intermediate N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexanone, which is then reduced with sodium borohydride to yield the final product as a hydrochloride salt.", "Starting Materials": [ "3-chloro-5-methylbenzyl chloride", "4-(2-methylbutan-2-yl)cyclohexanone", "sodium borohydride", "hydrochloric acid", "diethyl ether", "sodium sulfate" ], "Reaction": [ "Step 1: Dissolve 3-chloro-5-methylbenzyl chloride (1.0 equiv) and 4-(2-methylbutan-2-yl)cyclohexanone (1.1 equiv) in dry diethyl ether and add a catalytic amount of anhydrous hydrochloric acid.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Extract the organic layer with water and dry over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexanone as a yellow oil.", "Step 5: Dissolve N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexanone in dry tetrahydrofuran and add a solution of sodium borohydride (1.5 equiv) in dry tetrahydrofuran dropwise with stirring.", "Step 6: Stir the reaction mixture at room temperature for 24 hours.", "Step 7: Quench the reaction by adding water and extract the organic layer with diethyl ether.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexan-1-amine as a yellow oil.", "Step 9: Dissolve N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexan-1-amine in hydrochloric acid and crystallize to obtain the hydrochloride salt as a white solid." ] } | |
CAS RN |
2731008-25-4 |
Product Name |
N-[(3-chloro-5-methylphenyl)methyl]-4-(2-methylbutan-2-yl)cyclohexan-1-amine hydrochloride |
Molecular Formula |
C19H31Cl2N |
Molecular Weight |
344.4 |
Purity |
95 |
Origin of Product |
United States |
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